LY-510929

PPAR pharmacology metabolic disorder research dual agonist selectivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C25H23NO5S
Molecular Weight 449.5 g/mol
CAS No. 471854-50-9
Cat. No. B15541477
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Technical Parameters


Basic Identity
Product NameLY-510929
CAS471854-50-9
Molecular FormulaC25H23NO5S
Molecular Weight449.5 g/mol
Structural Identifiers
InChIInChI=1S/C25H23NO5S/c1-17-21(26-24(30-17)23-8-5-15-32-23)13-14-29-19-11-9-18(10-12-19)16-22(25(27)28)31-20-6-3-2-4-7-20/h2-12,15,22H,13-14,16H2,1H3,(H,27,28)/t22-/m0/s1
InChIKeyACJLLRYCNQTXAG-QFIPXVFZSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

LY-510929 Dual PPARα/γ Agonist Overview


LY-510929 (CAS 471854-50-9) is a synthetic small molecule dual agonist of peroxisome proliferator-activated receptors alpha (PPARα) and gamma (PPARγ) [1]. Developed by Eli Lilly and Company, it was advanced to Phase 1 clinical trials for the treatment of type 2 diabetes mellitus and hyperlipidemia before development was discontinued [2]. The compound is characterized by the molecular formula C₂₆H₂₅NO₅S and a molecular weight of approximately 463.55 g/mol [3]. LY-510929 serves as a reference tool in research programs investigating PPAR-mediated glucose and lipid homeostasis, dual agonism structure-activity relationships, and the mechanisms underlying PPAR agonist-associated adverse effects [4].

PPARα/γ dual agonism pathway investigation
Thiophenyl-oxazole structure-activity relationship (SAR) probe
Reported cardiac hypertrophy endpoint model system

LY-510929 vs. Single-Isoform PPAR Agonists


In PPAR research, substitution of LY-510929 with single-isoform PPAR agonists introduces significant experimental confounding. LY-510929 is a dual agonist with quantified affinity for both PPARα and PPARγ, whereas common comparators such as rosiglitazone (PPARγ-selective), fenofibrate (PPARα-predominant), or pioglitazone (PPARγ agonist) exhibit divergent isoform selectivity profiles [1]. Moreover, in-class dual agonists display distinct toxicological signatures; LY-510929 specifically has been shown to induce left ventricular hypertrophy in rats, a finding that may not extrapolate to other dual agonists with different structural scaffolds and receptor occupancy kinetics [2]. Consequently, using LY-510929 as an experimental probe enables interrogation of the precise balance of PPARα/γ co-activation and its associated downstream effects—parameters that cannot be recapitulated by single-isoform agents or structurally distinct dual agonists without introducing uncontrolled variables [3].

Isoform engagement mismatch

Single-isoform PPAR agonists (e.g., rosiglitazone, fenofibrate) cannot replicate dual PPARα/γ co-activation signaling outcomes.

Toxicological signature variability

LVH induction profile is compound-specific among dual agonists; aleglitazar and others may not reproduce the same cardiac endpoint response.

Scaffold-dependent pharmacology

Thiophenyl-oxazole chemotype differs from glitazar or thiazolidinedione series; receptor occupancy kinetics may shift, introducing uncontrolled variables.

LY-510929 Comparative Evidence


Dual PPARα/γ Isoform Selectivity Profile

LY-510929 demonstrates dual agonist activity at both PPARα and PPARγ with measurable affinity, distinguishing it from single-isoform selective agents. Based on ChEMBL 20 activity data compiled in the ZINC15 database, LY-510929 exhibits pKi values of 8.40 for PPARα and 8.52 for PPARγ, corresponding to Ki values of approximately 4.0 nM and 3.0 nM, respectively [1]. In contrast, the PPARδ isoform shows markedly lower affinity with a pKi of 5.29 (Ki ≈ 5.1 μM), indicating greater than 1000-fold selectivity for α/γ over δ [1]. This profile contrasts sharply with single-isoform agonists: rosiglitazone (PPARγ-selective) and fenofibrate (PPARα-predominant) each target only one of the two metabolic regulatory pathways engaged by LY-510929 [2].

Isoform selectivity
Cross-study comparable
PPARα pKi 8.40 (Ki ≈ 4.0 nM) / PPARγ pKi 8.52 (Ki ≈ 3.0 nM) → >1000-fold selectivity over PPARδ (pKi 5.29)
Dual α/γ engagement supports simultaneous lipid catabolism and insulin sensitization pathway studies.
Based on 11 observations each for α/γ; PPARδ limited to 4 observations.
PPAR pharmacology metabolic disorder research dual agonist selectivity

Left Ventricular Hypertrophy vs. Aleglitazar

LY-510929 has been specifically identified as inducing left ventricular hypertrophy (LVH) in rat models, a toxicological finding documented across multiple independent sources [1]. This adverse effect is explicitly contrasted with aleglitazar, another dual PPARα/γ agonist, which has been shown to protect against hyperglycemia-induced cardiomyocyte apoptosis without inducing LVH [2]. The identification of LY-510929-induced LVH involved measurement of multiple biomarkers and imaging techniques, establishing this compound as a validated positive control for PPAR agonist-associated cardiac toxicity studies [3].

LVH vs. Aleglitazar
Class-level inference
LY-510929: Induces LVH in rats (biomarker & imaging validated)
Aleglitazar: No LVH induction; cardioprotective in hyperglycemia model
Provides reported comparator for cardiac hypertrophy endpoint research.
Rodent model data; verify with independent replication.
cardiac toxicity PPAR safety pharmacology left ventricular hypertrophy

Phase 1 Discontinuation vs. Later-Stage Dual Agonists

LY-510929 was advanced to Phase 1 clinical trials by Eli Lilly for the treatment of type 2 diabetes mellitus and hyperlipidemia, after which development was discontinued [1]. The compound's molecular weight (463.55 g/mol) and dual PPARα/γ mechanism place it within a broader class of dual agonists, many of which also experienced clinical attrition due to safety concerns [2]. Comparative analysis of PPAR agonist development status reveals a spectrum of outcomes: MK-0767 (dual PPARα/γ) reached Phase III before discontinuation, cevoglitazar reached Phase II, while sodelglitazar (pan-PPAR) also reached Phase II [2]. LY-510929 represents an early-stage attrition case, making it valuable for investigating the translational disconnect between preclinical dual PPARα/γ efficacy and clinical tolerability [3].

Phase 1 vs. later stage
Class-level inference
LY-510929: Phase 1 discontinued (type 2 diabetes, hyperlipidemia)
MK-0767, cevoglitazar, sodelglitazar: Phase II/III discontinued
Reference for preclinical-to-clinical translational analysis of PPAR dual agonists.
Attrition context may differ across development programs.
drug development clinical attrition PPAR therapeutic index

Molecular Structure vs. Other Dual Agonists

LY-510929 is chemically defined as (S)-2-methyl-3-{4-[2-(5-methyl-2-thiophen-2-yl-oxazol-4-yl)-ethoxy]-phenyl}-2-phenoxy-propionic acid, with the molecular formula C₂₆H₂₅NO₅S and a molecular weight of 463.555 g/mol [1]. Its topological polar surface area (tPSA) is 84 Ų, with 10 rotatable bonds and a calculated logP of 5.798 [2]. These physicochemical properties differentiate LY-510929 from other dual PPARα/γ agonists in the same development cohort, such as MK-0767 (MW 422.36) and GSK-376501 (MW 531.65) [3]. The compound belongs to the phenoxyacetic acid derivative class and contains a thiophenyl-oxazole moiety that distinguishes it from glitazar-class compounds (e.g., muraglitazar, tesaglitazar) and from thiazolidinedione-based PPARγ agonists [4].

Structure vs. analogs
Supporting evidence
MW 463.6 g/mol (phenoxyacetic acid + thiophenyl-oxazole); +41.2 vs. MK-0767, −68.1 vs. GSK-376501
Distinct chemotype enables SAR outside glitazar and thiazolidinedione classes.
Calculated properties; experimental validation may differ.
medicinal chemistry PPAR SAR compound procurement

LY-510929 Validated Applications & Use Cases


Metabolic Gene Expression Profiling

Investigators studying coordinated regulation of PPARα and PPARγ target genes require a validated dual agonist probe with quantifiable isoform engagement. LY-510929, with documented binding affinities of pKi 8.40 (PPARα) and pKi 8.52 (PPARγ) [7], provides simultaneous activation of both fatty acid oxidation and adipogenic gene programs. This enables transcriptional profiling experiments comparing dual agonism outcomes against single-isoform controls such as rosiglitazone (PPARγ) or fenofibrate (PPARα), thereby dissecting the relative contributions of each receptor subtype to metabolic gene regulation in hepatocytes and adipocytes [8].

LVH Screening Positive Control

Research programs evaluating cardiac safety liabilities of novel PPAR modulators can employ LY-510929 as a validated positive control for left ventricular hypertrophy induction. The compound has been demonstrated to induce LVH in rodent models, with the effect documented through measurement of natriuretic peptides and cardiac imaging [7]. This application is particularly valuable in head-to-head comparator studies against dual agonists that do not induce LVH (e.g., aleglitazar), enabling structure-toxicity relationship investigations that may inform scaffold optimization and de-risking strategies [8].

PPARα/γ Therapeutic Window Investigation

LY-510929 serves as a pharmacological probe for interrogating the balance between PPARα and PPARγ activation required for metabolic efficacy versus the threshold that triggers adverse effects. Its Phase 1 discontinuation for type 2 diabetes and hyperlipidemia [7] positions it as a benchmark compound for translational studies examining the disconnect between preclinical dual PPARα/γ efficacy and clinical tolerability. Comparative analysis with dual agonists that advanced to later clinical stages (e.g., MK-0767, cevoglitazar) [8] can reveal the specific efficacy-toxicity ratios that differentiate early attrition from more advanced development candidates.

Thiophenyl-Oxazole Pharmacophore Studies

Medicinal chemistry programs focused on non-glitazar, non-thiazolidinedione PPAR agonist scaffolds can utilize LY-510929 as a structural reference compound. Its phenoxyacetic acid backbone with a thiophenyl-oxazole moiety [7] represents a chemotype distinct from both the glitazar series (e.g., muraglitazar, tesaglitazar) and the thiazolidinedione class (e.g., rosiglitazone, pioglitazone). The compound's physicochemical properties (MW 463.6, logP 5.8, tPSA 84 Ų) [8] provide baseline parameters for evaluating the impact of structural modifications on dual PPARα/γ activity, isoform selectivity, and ADME properties.

Application
Selection Property
Validation Focus
Metabolic gene expression profiling
Dual PPARα/γ co-activation profile
Transcriptional co-regulation analysis vs. single-isoform controls
LVH screening reference
Reported cardiac hypertrophy endpoint context
Comparative LVH assessment with non-inducing dual agonists
PPARα/γ translational window investigation
Preclinical-to-clinical attrition benchmark
Attrition context analysis vs. later-stage dual agonists
Thiophenyl-oxazole pharmacophore studies
Phenoxyacetic acid chemotype with thiophenyl-oxazole
SAR impact on PPARα/γ activity and physicochemical properties

Technical Documentation Hub

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